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Compound of Interest

Compound Name: Mannose triflate

cat. No.: B024346

An In-depth Technical Guide to the Safety and Handling of Mannose Triflate
For Researchers, Scientists, and Drug Development Professionals
Introduction

1,3,4,6-Tetra-O-acetyl-2-O-trifluoromethanesulfonyl-B-D-mannopyranose, commonly known as
mannose triflate or TATM, is a highly reactive glycosyl donor.[1][2] It serves as a critical
building block in synthetic and medicinal chemistry, particularly in the synthesis of complex
oligosaccharides and glycoconjugates.[2] Its primary application is as a precursor for the
synthesis of 2-deoxy-2-['8F]fluoro-D-glucose ([*®F]FDG), the most widely used
radiopharmaceutical for Positron Emission Tomography (PET) imaging in oncology.[3][4] The
triflate group (-OTf) is an excellent leaving group, rendering the molecule highly susceptible to
nucleophilic substitution, a key feature in its synthetic utility.[2][5] This guide provides
comprehensive information on its safe handling, storage, reactivity, and detailed experimental
protocols.

Chemical and Physical Properties

Mannose triflate is a white crystalline powder.[1] It is not soluble in water.[1]
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Property Value Reference

TATM, 1,3,4,6-Tetra-O-acetyl-
Synonyms 2-O-trifluoromethanesulfonyl- [3]

-D-mannopyranose

CAS Number 92051-23-5 [6]
Molecular Formula Ci1s5H10F3012S [3]
Molecular Weight 480.36 g/mol

White crystalline
Appearance [1107]
powder/needles

Melting Point 118°C - 120°C [718]
Purity 298% (TLC), 299.5% (HPLC) [3]
Storage Temperature -20°C (£5°C) [B1[7119]

Hazard Identification and Safety Precautions

Mannose triflate is classified as harmful if swallowed, causes skin and serious eye irritation,
and may cause respiratory irritation.[6] It is a combustible solid that burns but does not
propagate flame easily.[1] Dust clouds may form an explosive mixture with air.[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to minimize exposure.[10]
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Equipment Specification Reference

) Safety glasses with side-
Eye Protection _ _ [1][6]
shields or chemical goggles.

Protective gloves (e.g., nitrile
] rubber, butyl rubber,
Hand Protection _ [1][6]
polychloroprene). Examine for

wear before use.

) ] Impervious clothing, laboratory
Skin/Body Protection . [6]
coat.

Use a suitable respirator (e.g.,

N95 dust mask) when dust
Respiratory Protection formation is likely. Handle in a [6]

well-ventilated area or

chemical fume hood.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route

First Aid Procedure

Reference

Ingestion

Rinse mouth with water and
drink plenty of water. Do not
eat, drink, or smoke when
using this product. Seek

medical attention if in doubt.

[1](6]

Inhalation

Move the victim to fresh air.
Encourage the patient to blow
their nose. If irritation or
discomfort persists, seek

medical attention.

[1](6]

Skin Contact

Wash off immediately with
plenty of soap and running
water. Remove contaminated
clothing. Seek medical

attention in case of irritation.

[1](6]

Eye Contact

Rinse cautiously and
immediately with plenty of
water for several minutes, also
under the eyelids. Remove
contact lenses if present and
easy to do. Continue rinsing. If
irritation persists, seek medical

attention.

[1](6]

Fire-Fighting Measures
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Measure

Instruction

Reference

Suitable Extinguishing Media

Foam, dry chemical powder,

water spray, carbon dioxide.

[1](6]

Hazardous Combustion

Products

May emit irritant fumes and
toxic gases, including carbon
monoxide (CO), carbon dioxide
(CO2), hydrogen fluoride, and

sulfur oxides (SOXx).

[1](6]

Special Protective Equipment

Wear a self-contained
breathing apparatus (SCBA)

and full protective clothing.

[6]

Handling, Storage, and Stability

Proper handling and storage are critical to maintain the integrity of mannose triflate and

ensure laboratory safety.

Handling

General Practices: Handle in accordance with good industrial hygiene and safety practices.

[11] Limit all unnecessary personal contact.[1] Wash hands thoroughly after handling.[6]

Ventilation: Use only in a well-ventilated area or outdoors. A laboratory hood should be used

for procedures with a risk of aerosol or dust formation.[6][12]

Ignition Sources: Avoid generating dust. Keep away from open flames, sparks, and hot

surfaces.[1][12]

Incompatibilities: Avoid contact with strong acids/alkalis, oxidizing agents, and reducing

agents.[6]

Storage and Stability

o Solid State: Mannose triflate is stable for several months to years when stored as a
crystalline solid in a dark glass vial, desiccated, at -20°C (x5°C) and protected from light.[7]

[8][°]
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 In Solution: Solutions of mannose triflate in solvents like acetonitrile are only stable for a
short time (a few hours) at room temperature and should be prepared immediately before
use.[13] Base-mediated decomposition can occur with the addition of fluoride, carbonate, or
bicarbonate.[14]

e Shipping: The compound is typically shipped in dry ice to maintain its stability.

Spill and Disposal Procedures
Spill Management

o Minor Spills: Clean up all spills immediately. Avoid dust formation. Wear appropriate PPE.
Sweep up the solid and place it into a suitable container for disposal.[1][11]

o Major Spills: Evacuate personnel to a safe area and move upwind. Alert emergency
responders, informing them of the location and nature of the hazard. Wear full PPE, including
a breathing apparatus.[1]

Waste Disposal

All waste must be handled in accordance with local, state, and federal regulations.[1] Do not
allow the chemical to enter drains or surface water.[15] Empty containers may contain residual
dust and should be handled with care.[1]

Experimental Protocols

The following protocols are provided for the synthesis of mannose triflate and its subsequent
use in a key application. All procedures should be carried out by qualified personnel in a
suitable laboratory setting.

Synthesis of Mannose Triflate

This protocol describes the triflation of 1,3,4,6-Tetra-O-acetyl-3-D-mannopyranose.[7][8]
Materials:
e 1,3,4,6-Tetra-O-acetyl-B-D-mannopyranose

 Trifluoromethanesulfonic anhydride (Tf20)
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Pyridine

Anhydrous Dichloromethane (CH2Cl2)

Saturated aqueous Sodium Bicarbonate (NaHCO3)
Anhydrous Sodium Sulfate (Na2S0a4)

Absolute Ethanol

Procedure:

Dissolve 1,3,4,6-Tetra-O-acetyl-3-D-mannopyranose in anhydrous CH2Clz in a flask
equipped with a magnetic stirrer under a dry argon atmosphere.

Cool the mixture in an ice bath.

Slowly add pyridine, followed by the controlled, dropwise addition of triflic anhydride (Tf20).
The controlled addition is crucial for simplifying the workup.[7]

Allow the reaction mixture to stir vigorously while gradually warming to room temperature
over approximately 6 hours.[8]

Quench the reaction by adding saturated aqueous NaHCOs solution, followed by water.
Separate the organic layer. Wash it sequentially with saturated agueous NaHCOs and water.

Dry the organic layer over anhydrous Na=SOa, filter, and concentrate the filtrate on a rotary
evaporator at a temperature not exceeding 30°C.[7][8]

Recrystallize the resulting solid residue from absolute ethanol to yield mannose triflate as
white needles.[7]

Application: Synthesis of ['®F]FDG

This protocol outlines the radiolabeling of the mannose triflate precursor to produce [*8F]FDG.
[71[16]

Materials:
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Mannose triflate
Acetonitrile

[*8F]Fluoride

1M Hydrochloric Acid (HCI)

Automated synthesis module (e.g., Siemens Explora FDG-4)[7]

Procedure:

Prepare a solution of mannose triflate in acetonitrile (e.g., 500 mg in 20 mL).[7]
Transfer the aqueous [*8F]fluoride to the reaction vessel of the automated synthesis module.

Azeotropically dry the [*®F]fluoride by heating at 95°C with the addition of acetonitrile to
remove water.[7][16]

Add the mannose triflate solution to the dried [*8F]fluoride residue in the reaction vessel.

Heat the mixture at 95°C for 3-5 minutes to achieve radiolabeling via nucleophilic
substitution.[7][16]

Perform hydrolysis of the labeled intermediate by adding 2 mL of 1M HCI and heating at
120°C for approximately 8 minutes.[7][16]

The resulting [*8F]FDG is then purified using the automated module's purification cartridges
(e.9., QMA).[8]

Quantitative Data

The synthesis of mannose triflate is efficient and scalable.
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Starting
Material Reagents Yield Purity Reference
(Scale)

2.6 g of 1,3,4,6-
Tetra-O-acetyl-f3- o
5 Tf20, Pyridine ~3.0 g (~80%) >98% (QNMR) [7]

mannopyranose

49.3 g of 1,3,4,6-
Tetra-O-acetyl-B- 27 mL Tf20, 25

52 Not specified 8][16

D- mL Pyridine 9 P 1Bji1e]
mannopyranose

Ac20-12, HBr,
200 g of D- o

] EtOH-collidine, 659g-859(12- N
Mannose (multi- Not specified [17][18]
) HCI, then Tf20- 16% overall)

step synthesis) o

Pyridine

Visualizations

Logical Workflow for Safe Handling
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Caption: General laboratory workflow for safely handling mannose triflate.
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Chemical Synthesis Workflow

Start: 1,3,4,6-Tetra-O-acetyl-
[3-D-mannopyranose

1. Dissolve in
Anhydrous CH2CI2

'

2. Cool to 0°C
(Ice Bath)

i

3. Add Pyridine, then
dropwise Tf20 under Argon

i

4, Stir & Warm to RT
(~6 hours)

'

5. Quench with
ag. NaHCO3

i

6. Separate & Wash
Organic Layer

;

7. Dry (Na2S04) &
Concentrate (Rotovap <30°C)

'

8. Recrystallize from
Absolute Ethanol

Product: Mannose Triflate
(White Needles)

Click to download full resolution via product page
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Caption: Workflow for the synthesis of mannose triflate.
Application in [*®F]FDG Synthesis

Inputs

Mannose Triflate
(Precursor)

[18F]Fluoride

Process

Azeotropic Drying
of [18F]Fluoride

/

Nucleophilic Substitution (SN2)
Mannose Triflate + [18F]Fluoride

:

Acid Hydrolysis
(Removes Acetyl Groups)

Output

PET Imaging
(Cancer Detection)

Click to download full resolution via product page

Caption: Role of mannose triflate as a precursor in [*8F]FDG synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety and handling of mannose triflate]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b024346#safety-
and-handling-of-mannose-triflate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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